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Compound of Interest

Compound Name: Benzaldehyde dimethyl acetal

Cat. No.: B031218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzaldehyde Dimethyl Acetal
(BDA), a versatile chemical compound with significant applications in organic synthesis,

particularly within the pharmaceutical and fragrance industries. This document consolidates key

data, experimental protocols, and procedural workflows to support its use in research and

development.

Chemical and Physical Properties
Benzaldehyde dimethyl acetal, also known as α,α-dimethoxytoluene, is a colorless to pale

yellow liquid.[1] It is widely recognized for its role as a protecting group for aldehydes and as a

precursor in the synthesis of various aromatic compounds.[2][3][4]

Table 1: Physicochemical Properties of Benzaldehyde Dimethyl Acetal
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Property Value Source(s)

CAS Number 1125-88-8 [5]

Molecular Formula C₉H₁₂O₂ [1][2]

Molecular Weight 152.19 g/mol [2][5]

Appearance Colorless to pale yellow liquid [1][2]

Density 1.014 g/mL at 25 °C [5][6]

Boiling Point 87-89 °C at 18 mmHg [5][6]

Flash Point 73 °C (163.4 °F) [1]

Refractive Index (n20/D) 1.493 [5][6]

Solubility
Insoluble in water, soluble in

organic solvents.

Log P 1.44 [1]

Spectroscopic Data
Table 2: Spectroscopic Data for Benzaldehyde Dimethyl Acetal

Spectrum Type Key Peaks / Signals Source(s)

¹H NMR (CDCl₃)

Signals corresponding to

methoxy protons, the acetal

proton, and aromatic protons.

[7][8]

IR

Peaks indicating the presence

of C-O and aromatic C-H

bonds.

[9]

Mass Spectrum (EI)

Molecular ion peak and

fragmentation pattern

consistent with the structure.

[9]
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Safety and Handling
Benzaldehyde dimethyl acetal is classified as a combustible liquid and is harmful if

swallowed.[10][11] It may also cause skin and eye irritation.[12][13]

Table 3: GHS Hazard Information

Hazard Class
Hazard
Statement

Precautionary
Statement
Codes

Pictogram Source(s)

Flammable

liquids (Category

4)

H227:

Combustible

liquid

P210, P280,

P370+P378,

P403+P235,

P501

None [11]

Acute toxicity,

Oral (Category 4)

H302: Harmful if

swallowed

P264, P270,

P301+P312,

P330, P501

GHS07

(Exclamation

mark)

[11][12]

Skin

corrosion/irritatio

n (Category 2)

H315: Causes

skin irritation

P264, P280,

P302+P352,

P321,

P332+P313,

P362+P364

GHS07

(Exclamation

mark)

[13]

Serious eye

damage/eye

irritation

(Category 2)

H319: Causes

serious eye

irritation

P264, P280,

P305+P351+P33

8, P337+P313

GHS07

(Exclamation

mark)

[12][13]

Handling Precautions: Use in a well-ventilated area.[13] Wear protective gloves, clothing, and

eye/face protection.[13] Keep away from heat, sparks, open flames, and hot surfaces.[11]

Store in a cool, dry place away from incompatible materials such as strong acids and oxidizing

agents.[10]

Experimental Protocols
Synthesis of Benzaldehyde Dimethyl Acetal
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This protocol describes the synthesis of benzaldehyde dimethyl acetal from benzaldehyde

and methanol, a common laboratory-scale preparation.[2]

Materials:

Benzaldehyde

Methanol

Hydrochloric acid (catalytic amount)

Anhydrous sodium carbonate

Dean-Stark apparatus or suitable distillation setup

Round-bottom flask

Heating mantle

Magnetic stirrer

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1 mole

of benzaldehyde and 2 moles of methanol.

Add a catalytic amount of hydrochloric acid (e.g., 0.05% by weight of the aldehyde).[2]

Heat the mixture to reflux. If using a Dean-Stark apparatus, water formed during the reaction

will be removed azeotropically.

Continue heating for approximately 8 hours, or until the evolution of water ceases, indicating

the reaction is complete.[2]

Cool the reaction mixture to room temperature.

Neutralize the acid catalyst by adding anhydrous sodium carbonate and stir for 30 minutes.

Filter the mixture to remove the sodium carbonate.
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Purify the crude product by fractional distillation under reduced pressure to obtain pure

benzaldehyde dimethyl acetal.

Use as a Protecting Group for Diols
Benzaldehyde dimethyl acetal is an effective reagent for the protection of 1,2- and 1,3-diols,

forming a benzylidene acetal. This protocol is an efficient method using a copper(II) triflate

catalyst.[5]

Materials:

Substrate diol

Benzaldehyde dimethyl acetal

Copper(II) triflate (Cu(OTf)₂)

Acetonitrile

Triethylamine (Et₃N)

Thin-layer chromatography (TLC) plate

Silica gel for purification

Procedure:

Dissolve the substrate diol (1 mmol) in acetonitrile (10 mL) in a round-bottom flask. If the diol

is not fully soluble, sonication can be applied.[5]

Add benzaldehyde dimethyl acetal (1.2 mmol) to the mixture.[5]

Add a catalytic amount of Cu(OTf)₂ (0.05–0.1 mmol).[5]

Stir the reaction at room temperature and monitor its progress using TLC. The reaction is

typically complete within 1 hour.[5]

Once the reaction is complete, quench the catalyst by adding triethylamine (0.2 mmol).[5]
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Remove the solvent under reduced pressure.

Purify the residue by silica gel column chromatography to isolate the benzylidene acetal

product.

Deprotection of the Benzylidene Acetal
The benzylidene acetal protecting group can be readily removed under acidic conditions to

regenerate the diol.

Materials:

Benzylidene acetal derivative

Aqueous acid (e.g., dilute HCl or acetic acid)

Organic solvent (e.g., ethyl acetate)

Saturated sodium bicarbonate solution

Brine

Procedure:

Dissolve the benzylidene acetal in a suitable organic solvent.

Add an aqueous acidic solution and stir the mixture at room temperature.

Monitor the reaction by TLC until the starting material is consumed.

Neutralize the reaction mixture with a saturated sodium bicarbonate solution.

Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield the deprotected diol.
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Applications in Drug Development and Organic
Synthesis
Benzaldehyde dimethyl acetal serves as a crucial intermediate in the synthesis of various

pharmaceutical compounds and fine chemicals.[2] Its primary role is to protect the aldehyde

functionality, allowing for chemical transformations on other parts of the molecule without

unintended reactions at the aldehyde group.[3][4] This is particularly valuable in the multi-step

synthesis of complex molecules, a common practice in drug discovery and development.

The formation of benzylidene acetals from diols is a key step in carbohydrate chemistry,

enabling regioselective modifications of sugar molecules.[5] Furthermore, BDA is used in the

fragrance and flavor industry due to its almond-like aroma.[2]

Visualized Workflows and Relationships
The following diagrams illustrate key processes and relationships involving Benzaldehyde
Dimethyl Acetal.

Reactants
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Click to download full resolution via product page

Caption: Synthesis of Benzaldehyde Dimethyl Acetal from Benzaldehyde and Methanol.
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Caption: Workflow for the use of Benzaldehyde Dimethyl Acetal as a protecting group for

diols.
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Caption: Logical relationships of Benzaldehyde Dimethyl Acetal in chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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